2-Fluoroindolo[2,1-b]quinazoline-6,12-dione

• Molecular Formula: C15H7FN2O2
• Molecular Weight: 266.23 g/mol
• IUPAC Name: 2-fluoroindolo[2,1-b]quinazoline-6,12-dione
• InChI: InChI=1S/C15H7FN2O2/c16-8-5-6-11-10(7-8)15(20)18-12-4-2-1-3-9(12)13(19)14(18)17-11/h1-7H
• InChI Key: DRHLXNRAFXVHOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=NC4=C(C=C(C=C4)F)C(=O)N23

Description

2-Fluoroindolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C15H7FN2O2 and its molecular weight is 266.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure in Example 12, and substituting 5-fluoroisatoic anhydride for 5-chloroisatoic anhydride and isatin for 5-fluoroisatin gave 650 mg (57%) of the title compound: mp 295° C. (dec); 1H NMR (DMSO-d6) δ 7.48-7.54 (m, 1H), 7.82-7.94 (m, 3H), 8.02-8.08 (m, 2H), 8.46-8.51 (m, 1H); MS (M+H)+ 267.1.